Cas no 899977-60-7 (1-(3-hydroxypropyl)-4-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one)

• Product Name: 1-(3-hydroxypropyl)-4-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one
• CAS No: 899977-60-7
• MF: C₁₈H₂₇N₃O₃S
• MW: 365.490283250809
• CID: 5490730
• PubChem ID: 18588313
• Update Time: 2025-07-15

1-(3-hydroxypropyl)-4-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxypropyl)-4-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-5,6,7,8-tetrahydroquinazolin-2(1H)-one
• F2867-0417
• 1-(3-hydroxypropyl)-4-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5,6,7,8-tetrahydroquinazolin-2-one
• 899977-60-7
• 1-(3-hydroxypropyl)-4-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one
• VU0503403-1
• AKOS024473480
• SR-01000917006-1
• SR-01000917006
• 1-(3-hydroxypropyl)-4-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one

• Inchi： 1S/C18H27N3O3S/c22-12-6-11-21-15-8-3-2-7-14(15)17(19-18(21)24)25-13-16(23)20-9-4-1-5-10-20/h22H,1-13H2
• InChI Key： DAXLTTLPNDMKOG-UHFFFAOYSA-N
• SMILES： S(CC(N1CCCCC1)=O)C1C2CCCCC=2N(C(N=1)=O)CCCO

Computed Properties

• Exact Mass: 365.17731291g/mol
• Monoisotopic Mass: 365.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.5Ų

Additional information on 1-(3-hydroxypropyl)-4-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one

Introduction to 1-(3-Hydroxypropyl)-4-{2-Oxo-2-(Piperidin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-Hexahydroquinazolin-2-one (CAS No. 899977-60-7)

1-(3-Hydroxypropyl)-4-{2-Oxo-2-(Piperidin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-Hexahydroquinazolin-2-one, with the CAS number 899977-60-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The presence of a piperidine ring and a hydroxypropyl group contributes to its diverse biological activities and pharmacological properties.

The hexahydroquinazolin-2-one core is a key structural motif that has been extensively studied for its ability to modulate various biological targets. This core structure is often associated with compounds that exhibit potent anti-inflammatory, analgesic, and neuroprotective effects. The oxo group and the ethylsulfanyl linkage further enhance the compound's reactivity and stability, making it a promising candidate for drug development.

Recent research has focused on the potential of 1-(3-Hydroxypropyl)-4-{2-Oxo-2-(Piperidin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-Hexahydroquinazolin-2-one as a therapeutic agent for neurodegenerative diseases. Studies have shown that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by inhibiting oxidative stress and reducing inflammation. These findings have opened new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-(3-Hydroxypropyl)-4-{2-Oxo-2-(Piperidin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-Hexahydroquinazolin-2-one has also been investigated for its potential in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 1-(3-Hydroxypropyl)-4-{2-Oxo-2-(Piperidin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-Hexahydroquinazolin-2-one has been extensively studied to optimize its therapeutic efficacy. Research has shown that the compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Hydroxypropyl)-4-{2-Oxo-2-(Piperidin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-Hexahydroquinazolin-2-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and warrant further investigation in larger clinical trials.

The synthesis of 1-(3-Hydroxypropyl)-4-{2- Oxo - 2 -( Piperidin - 1 - yl ) ethylsulfanyl } - 1 , 2 , 5 , 6 , 7 , 8 - hexahydroquinazolin - 2 - one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the piperidine ring through amination reactions and the introduction of the hydroxypropyl group via selective alkylation. The final product is typically purified using chromatographic techniques to achieve pharmaceutical-grade quality.

In conclusion, 1-(3- Hydroxypropyl ) -4-{2 - Oxo - 2 -( Piperidin - 1 - yl ) ethylsulfanyl } - 1 , 2 , 5 , 6 , 7 , 8 - hexahydroquinazolin - 2 - one (CAS No. 899977 - 60 - 7) represents a promising lead compound in the development of novel therapeutics for neurodegenerative diseases and cancer. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry.